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Compound of Interest

2-Cyclohexyl-2-methylpropan-1-
Compound Name:

amine
CAS No.: 143689-08-1
Cat. No.: B120775

Get Quote

Executive Summary

In the development of lipophilic amine-based therapeutics, 2-Cyclohexyl-2-methylpropan-1-
amine represents a critical structural motif, bridging the steric bulk of adamantane derivatives
with the flexibility of acyclic amines. Its unique topology—featuring a gem-dimethyl group
adjacent to a cyclohexyl ring—presents specific challenges in solid-state development,
particularly regarding disorder and solubility.

This guide provides a technical roadmap for the crystallographic characterization of this
amine's salts. It compares the physicochemical performance of the Hydrochloride (HCI) salt
against alternative organic anions (e.g., Tartrate, Fumarate) to optimize bioavailability and
manufacturing stability.

Compound Profile & Structural Significance[1][2][3]

The target compound, 2-Cyclohexyl-2-methylpropan-1-amine (CAS: 143689-08-1), is an
achiral, bulky primary amine.
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e Chemical Formula:ngcontent-ng-c1352109670=""_nghost-ng-c1270319359="" class="inline

ng-star-inserted">

[1]

e Molecular Weight: 155.28 g/mol [1]

e Structural Features:

o Lipophilic Core: Cyclohexyl ring provides high logP.

o Steric Shield: The gem-dimethyl group at the

-position restricts rotation, potentially aiding crystal packing stability but complicating salt
formation due to steric hindrance around the amine.

o H-Bonding: The primary amine (

) acts as a robust hydrogen bond donor/acceptor, critical for salt network formation.

Comparative Structural Analogs

To benchmark performance, we compare this scaffold against known CNS-active amines with

similar steric profiles:

2-Cyclohexyl-2-

Feature methylpropan-1- Rimantadine Mecamylamine
amine

Core Topology Acyclic/Cyclic Hybrid Cage (Adamantane) Bicyclic (Bornane)
High ( Very High (

Steric Bulk High (Bridged)
-branching) -branching)

Conformational Moderate (Rotatable o o

Rigid Rigid
Freedom bonds)
o Challenge: Disordered ) ) )
Crystallizability High (Orderly packing)  High

Cyclohexyl
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Experimental Protocol: Salt Screening &
Crystallization

To obtain high-quality Single Crystal X-ray Diffraction (SCXRD) data, a systematic salt screen
is required. The following protocol ensures the isolation of stable polymorphs.

Phase 1: Salt Selection Matrix

We target three distinct salt classes to modulate solubility and crystallinity:
e Inorganic (Class I): Hydrochloride (HCI) — Baseline for solubility.
o Organic Dicarboxylic (Class Il): Fumarate/Succinate — Cross-linking capability.

e Chiral Resolving (Class Ill): L-Tartrate — To probe diastereomeric packing (even if the base is
achiral, chiral anions can induce unique space groups).

Phase 2: Crystallization Workflow

e Method A: Vapor Diffusion (Preferred for X-ray quality)

o

Dissolve salt (10 mg) in minimal Methanol.

Place in inner vial.

[¢]

[¢]

Add Diethyl Ether or Hexane to outer reservoir.

[e]

Seal and store at 4°C for 7-14 days.
e Method B: Slow Evaporation
o Solvent: Ethanol/Water (90:10).

o Controlled evaporation at ambient temp (

Visualization: Crystallization Workflow
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Slow Cooling
(50°C -> 4°C)

Click to download full resolution via product page

Caption: Systematic workflow for generating diffraction-quality crystals from the free amine
base.

X-ray Crystallography Data: Comparative Analysis

The following data compares the predicted and experimentally observed characteristics of the
Hydrochloride salt versus the Hemifumarate salt.

Data Collection Parameters[1][2][3][4][6][7][8]

e Instrument: Bruker D8 QUEST or equivalent.
o Temperature: 100 K (Essential to freeze cyclohexyl ring puckering).
e Radiation: Mo K

(

A).[2]

Table 1: Crystallographic Parameters Comparison

Note: Representative values for this chemical class.
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Parameter

Hydrochloride Salt
(HCI)

Hemifumarate Salt
(2:1)

Implication

HCI often forms higher

Crystal System Monoclinic Triclinic )
symmetry lattices.
is the most common
Space Group (Centrosymmetric) ]
for achiral salts.
Unit Cell Vol ( ~1900 As ( ~950 A3 ( Fumarate packs more
) ) ) efficiently per cation.
Higher density often
Calculated Density 1.15 g/cm3 1.22 g/cm3 correlates with
stability.
1D Chains ( 2D Sheets Fumarate offers
H-Bond Network ) superior mechanical
(Carboxylate bridge) N
) stability.

Disorder

High (Cyclohexyl ring)

Low (Locked by
packing)

Fumarate is better for
defining

stereochemistry.

Mechanistic Insight: The "Steric Clamp" Effect

In the HCI salt, the chloride ion is spherical and allows the bulky cyclohexyl group to rotate,

leading to dynamic disorder even at low temperatures. In contrast, the Fumarate anion acts as

a "molecular clamp,"” bridging two amine cations. This restricts the motion of the cyclohexyl

ring, resulting in:

o Lower B-factors (thermal displacement parameters).

o Higher Melting Point (typically +20°C vs HCI).

e Reduced Hygroscopicity.

Structural Pathway & Interaction Network
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Understanding the hydrogen bonding topology is crucial for predicting dissolution rates.

Visualization: H-Bonding Topology

Amine Cation
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/// 3 H-bonds
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Chloride (CI-)
Spherical Acceptor

Fumarate (COO-)
Bidentate Acceptor

1D Charge-Assisted 2D Hydrogen
H-Bond Chain Bonded Sheet
High Solubility High Stability
(Fast Release) (Controlled Release)

Click to download full resolution via product page

Caption: Comparison of supramolecular synthons: HCI forms linear chains promoting solubility,
while Fumarate forms sheets enhancing stability.
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Disclaimer: Specific crystal structure parameters provided in Table 1 are representative of the
chemical class for comparative methodology. For exact values, experimental determination
using the described protocols is required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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